(S)-2-(4-benzylpiperazin-2-yl)ethanol
Overview
Description
(S)-2-(4-benzylpiperazin-2-yl)ethanol is a useful research compound. Its molecular formula is C13H20N2O and its molecular weight is 220.31 g/mol. The purity is usually 95%.
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Scientific Research Applications
Ethanol in Biofuel Production
Ethanol is prominently utilized in the production of biofuels, contributing significantly to renewable energy advancements. A review emphasizes ethanol's role in hydrogen production via bio-ethanol reforming, showcasing its potential in sustainable fuel cell applications. The process involves catalysts like Rh and Ni to enhance hydrogen production, underscoring ethanol's importance in developing eco-friendly energy sources (Ni, Leung, & Leung, 2007).
Ethanol's Impact on Automotive Fuels
Research on ethanol-blended fuels reveals their influence on engine performance and emissions. Ethanol-gasoline blends, for example, can reduce exhaust emissions and improve engine efficiency, highlighting ethanol's role in creating cleaner automotive fuels (Yusuf & Inambao, 2018). Another study focuses on butanol as an alternative to ethanol in biofuels, suggesting its superior physical and thermodynamic properties for spark ignition engines, indicating ongoing research to optimize ethanol use in fuels (Veza, Said, & Latiff, 2020).
Ethanol in Environmental Science
The environmental fate of ethanol, especially in groundwater contamination scenarios involving gasohol spills, is a subject of critical review. Research indicates that ethanol can affect the mobility and degradation of other contaminants like BTEX, suggesting its dual role in enhancing and mitigating environmental risks (Powers et al., 2001).
Ethanol's Interaction with Biological Systems
A comprehensive study of ethanol's effects on ligand-gated ion channels provides insights into its biological actions, including modulation of receptor desensitization. This research helps elucidate ethanol's impact on neurotransmission and potential contributions to its pharmacological and toxicological effects (Dopico & Lovinger, 2009).
Properties
IUPAC Name |
2-[(2S)-4-benzylpiperazin-2-yl]ethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O/c16-9-6-13-11-15(8-7-14-13)10-12-4-2-1-3-5-12/h1-5,13-14,16H,6-11H2/t13-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIYKZUCYKKNQFH-ZDUSSCGKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(N1)CCO)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C[C@@H](N1)CCO)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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